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Compound of Interest

Compound Name: 0-2545 hydrochloride

Cat. No.: B1662317

For Researchers, Scientists, and Drug Development Professionals

Abstract

0-2545 hydrochloride is a potent, water-soluble agonist of both the central cannabinoid
receptor (CB1) and the peripheral cannabinoid receptor (CB2).[1] Its high affinity and aqueous
solubility make it a valuable tool in cannabinoid research, offering advantages over more
lipophilic compounds. This technical guide provides a comprehensive overview of the chemical
structure, synthesis, and biological activity of 0-2545 hydrochloride, intended to support
ongoing research and development in the field.

Chemical Structure and Properties

0-2545 hydrochloride is the hydrochloride salt of (6aR,10aR)-6a,7,10,10a-tetrahydro-3-[5-
(1H-imidazol-1-yl)-1,1-dimethylpentyl]-6,6,9-trimethyl-6H-dibenzo[b,d]pyran-1-ol.[1]

Chemical Structure:

e |I[UPAC Name: (6aR,10aR)-6a,7,10,10a-Tetrahydro-3-[5-(1H-imidazol-1-yl)-1,1-
dimethylpentyl]-6,6,9-trimethyl-6H-dibenzol[b,d]pyran-1-ol hydrochloride

¢ Molecular Formula: C26H3sN202 - HCI[1]

e Molecular Weight: 445.04 g/mol

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1662317?utm_src=pdf-interest
https://www.benchchem.com/product/b1662317?utm_src=pdf-body
https://www.caymanchem.com/product/10009195/o-2545-hydrochloride
https://www.benchchem.com/product/b1662317?utm_src=pdf-body
https://www.benchchem.com/product/b1662317?utm_src=pdf-body
https://www.caymanchem.com/product/10009195/o-2545-hydrochloride
https://www.caymanchem.com/product/10009195/o-2545-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o CAS Number: 874745-43-4[1]
Physicochemical Properties:

The following table summarizes the key physicochemical properties of 0-2545 hydrochloride.

Property Value Reference
Appearance A lyophilized powder [1]
Purity =299% (HPLC)

Soluble to 20 mM in water with

gentle warming, and to 100
Solubility mM in ethanol. Also soluble in [1]

DMF (30 mg/ml) and DMSO

(25 mg/ml).[1]

Storage Store at -20°C

Synthesis

A detailed, step-by-step experimental protocol for the synthesis of 0-2545 hydrochloride is not
readily available in publicly accessible literature. However, the general synthetic approach is
described in patent WO2006012176A1, which focuses on the creation of water-soluble
cannabinoid analogs. The synthesis involves the modification of a classical cannabinoid
tetracyclic core. The key structural feature of O-2545, the imidazolyl-substituted side chain, is
introduced to impart water solubility while maintaining high affinity for the cannabinoid
receptors. The final step of the synthesis would involve the formation of the hydrochloride salt
to further enhance its solubility in aqueous solutions.

Biological Activity

0-2545 hydrochloride is a high-affinity agonist for both CB1 and CB2 receptors.[1] This dual
agonism, coupled with its water solubility, makes it a potent tool for in vivo and in vitro studies
of the endocannabinoid system.

Receptor Binding Affinity:
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The following table summarizes the receptor binding affinities of O-2545.

Receptor Ki (nM) Reference
CB1 1.5 [1]
CB2 0.32 [1]

In Vivo Activity:

0-2545 hydrochloride has been shown to be highly efficacious in mouse behavioral models

following either intravenous or intracerebroventricular administration.[1]

Mechanism of Action and Signaling Pathway

As a cannabinoid receptor agonist, 0-2545 hydrochloride exerts its effects by activating the
CB1 and CB2 receptors, which are G-protein coupled receptors (GPCRSs). The activation of
these receptors initiates a cascade of intracellular signaling events.
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Figure 1: Cannabinoid Receptor Signaling Pathway.

Experimental Workflow for In Vitro Receptor Binding Assay:
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The following diagram outlines a typical workflow for determining the receptor binding affinity of
a compound like O-2545 hydrochloride.

Preparation
Prepare cell membranes Prepare radioligand Prepare serial dilutions
expressing CB1 or CB2 receptors (e.g., [FH]CP55,940) of O-2545 hydrochloride

Incubation

Incubate membranes, radioligand,
and test compound

Separation

Separate bound from free
radioligand via filtration

Detection & Analysis

Quantify bound radioactivity
using liquid scintillation counting

Calculate Ki values from
competition binding curves

Click to download full resolution via product page

Figure 2: In Vitro Receptor Binding Assay Workflow.

Conclusion

0-2545 hydrochloride is a significant research tool in the field of cannabinoid pharmacology.
Its dual agonism at CB1 and CB2 receptors, combined with its advantageous water-soluble
nature, facilitates a wide range of in vivo and in vitro experimental designs. The information
provided in this technical guide, including its chemical properties, biological activity, and
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mechanism of action, serves as a valuable resource for scientists and researchers working to
unravel the complexities of the endocannabinoid system and explore its therapeutic potential.
Further research into the detailed pharmacokinetics and metabolism of O-2545 hydrochloride
would provide a more complete understanding of its in vivo disposition and further enhance its
utility in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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